Cas no 116599-55-4 (3H-Imidazo[4,5-b]pyridine,5,7-dimethyl-)

• Product Name: 3H-Imidazo[4,5-b]pyridine,5,7-dimethyl-
• CAS No: 116599-55-4
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 131311
• PubChem ID: 21882739
• Update Time: 2025-06-13

3H-Imidazo[4,5-b]pyridine,5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine,5,7-dimethyl-
• 5,7-dimethyl-1H-imidazo[4,5-b]pyridine
• Imidazo[4,5-b]pyridine, 5,7-dimethyl- (6CI,9CI)
• 5,7-dimethyl-1(3)H-imidazo[4,5-b]pyridine
• 5,7-Dimethylimidazo[4,5-b]pyridine
• SCHEMBL5146427
• F76197
• FT-0702293
• 5,7-dimethyl-3h-imidazo[4,5-b]pyridine
• DTXSID70619365
• BS-51195
• 116599-55-4
• AKOS006359269
• SCHEMBL24175506
• DB-082650

• Inchi： 1S/C8H9N3/c1-5-3-6(2)11-8-7(5)9-4-10-8/h3-4H,1-2H3,(H,9,10,11)
• InChI Key： NZACNJVAZXTIPC-UHFFFAOYSA-N
• SMILES： N1C=NC2C1=C(C)C=C(C)N=2

Computed Properties

• Exact Mass: 147.08000
• Monoisotopic Mass: 147.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 41.57000
• LogP: 1.57470

Additional information on 3H-Imidazo[4,5-b]pyridine,5,7-dimethyl-

Introduction to 3H-Imidazo[4,5-b]pyridine,5,7-dimethyl- (CAS No. 116599-55-4) and Its Emerging Applications in Chemical Biology

The compound 3H-Imidazo[4,5-b]pyridine,5,7-dimethyl- (CAS No. 116599-55-4) represents a fascinating heterocyclic scaffold that has garnered significant attention in the field of chemical biology and drug discovery. This bicyclic structure, featuring a fused imidazole and pyridine ring system with methyl substitutions at the 5 and 7 positions, exhibits unique electronic and steric properties that make it a valuable building block for the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the versatility of this scaffold in designing molecules with potential biological activity. The imidazo[4,5-b]pyridine core is particularly noted for its presence in several bioactive natural products and synthetic derivatives, which have demonstrated efficacy in various pharmacological assays. The introduction of methyl groups at the 5 and 7 positions enhances the lipophilicity of the molecule, improving its membrane permeability and thus its potential for oral administration.

One of the most compelling aspects of 3H-Imidazo[4,5-b]pyridine,5,7-dimethyl- is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this scaffold to develop inhibitors targeting enzymes involved in cancer progression, inflammation, and infectious diseases. For instance, derivatives of this compound have shown promise in inhibiting Janus kinases (JAKs), which are critical mediators of cytokine signaling pathways implicated in autoimmune disorders.

The structural features of 3H-Imidazo[4,5-b]pyridine,5,7-dimethyl- also make it an attractive candidate for further derivatization through functional group modifications. These modifications can fine-tune the pharmacokinetic properties of the molecule, such as solubility and metabolic stability, while maintaining or enhancing its biological activity. For example, introduction of halogen atoms or nitrogen-containing substituents can enhance binding affinity to biological targets without compromising overall efficacy.

In the realm of computational chemistry, virtual screening techniques have been employed to identify novel analogs of 3H-Imidazo[4,5-b]pyridine,5,7-dimethyl- with improved pharmacological profiles. High-throughput virtual screening (HTVS) has enabled the rapid evaluation of thousands of virtual compounds against biological targets, streamlining the drug discovery process. This approach has led to the identification of lead compounds that are being optimized further through experimental synthesis and biological testing.

The synthesis of 3H-Imidazo[4,5-b]pyridine,5,7-dimethyl- itself presents an interesting challenge due to its complex bicyclic architecture. Traditional synthetic routes often involve multi-step sequences involving cyclization reactions followed by functional group interconversions. However, recent methodological developments have introduced more efficient synthetic strategies that reduce reliance on hazardous reagents and improve overall yields.

The growing interest in 3H-Imidazo[4,5-b]pyridine,5,7-dimethyl- has also spurred research into its spectroscopic and crystallographic properties. High-resolution NMR spectroscopy has been instrumental in elucidating its molecular structure and dynamics in solution. X-ray crystallography has provided detailed insights into its solid-state conformational preferences and intermolecular interactions with other molecules.

Another area of active investigation is the exploration of 3H-Imidazo[4,5-b]pyridine,5,7-dimethyl- as a tool compound for studying protein-ligand interactions at an atomic level. Cryogenic electron microscopy (Cryo-EM) has enabled high-resolution visualization of complexes formed between this compound and target proteins without requiring crystallization steps. This technique has revealed novel binding modes that inform rational drug design efforts.

The potential applications of 3H-Imidazo[4,5-b]pyridine, particularly its dimethyl derivative (CAS No. 116599-55-4), extend beyond traditional therapeutic areas into agrochemicals and materials science. Researchers have explored its use as an intermediate in synthesizing novel pesticides with enhanced environmental compatibility while maintaining efficacy against pests.

In conclusion,3H-Imidazo[4， 5 - b ] py rid ine , 5 ， 7 - dim ethyl - ( C AS N o . 1 1 6 59 9 - 55 - 4 ) remains a cornerstone compound in modern chemical biology research due to its structural versatility and broad spectrum of potential applications。 Its continued study promises to yield new insights into disease mechanisms while providing valuable scaffolds for drug development。 As synthetic methodologies advance， access to increasingly complex derivatives will further expand its utility across multiple scientific disciplines。